Cas no 868976-49-2 (N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide)

• Product Name: N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
• CAS No: 868976-49-2
• MF: C₁₈H₂₂N₄O₄S₂
• MW: 422.521681308746
• CID: 5857175
• PubChem ID: 18561283
• Update Time: 2025-06-22

N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-[[2-(cyclopentylamino)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3,5-dimethoxy-
• AKOS024613429
• F1838-3197
• N-[5-[2-(cyclopentylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide
• SR-01000016481-1
• N-(5-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
• N-(5-((2-(cyclopentylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
• SR-01000016481
• 868976-49-2
• N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide

• Inchi： 1S/C18H22N4O4S2/c1-25-13-7-11(8-14(9-13)26-2)16(24)20-17-21-22-18(28-17)27-10-15(23)19-12-5-3-4-6-12/h7-9,12H,3-6,10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： XZJQWHMJWJIWDW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2CCCC2)=O)S1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 422.10824754g/mol
• Monoisotopic Mass: 422.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 7.38±0.50(Predicted)

Additional information on N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide

Professional Introduction to Compound with CAS No. 868976-49-2 and Product Name: N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide

Compound with the CAS number 868976-49-2 and the product name N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiadiazole core, a cyclopentylcarbamoyl moiety, and a methylsulfanyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

The thiadiazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting various diseases such as cancer, inflammation, and infectious disorders. Its presence in this compound suggests potential antimicrobial, anti-inflammatory, and anticancer activities. The cyclopentylcarbamoyl group introduces steric bulk and enhances lipophilicity, which can influence the compound's solubility and bioavailability. Additionally, the methylsulfanyl group may contribute to hydrogen bonding capabilities and further modulate the compound's interaction with biological targets.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thiadiazole derivatives in drug discovery. Studies have demonstrated that modifications at different positions of the thiadiazole ring can significantly alter its biological activity. For instance, derivatives with electron-withdrawing groups at the 2-position often exhibit enhanced binding affinity to biological receptors. The presence of a 3,5-dimethoxybenzamide moiety in this compound further extends its potential therapeutic spectrum by introducing hydrophobic interactions and possible metabolic stability.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. The N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide structure has shown promise in preliminary assays as a scaffold for developing novel therapeutic agents. Specifically, its interaction with enzymes involved in metabolic pathways has been explored, suggesting possible applications in managing metabolic disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thiadiazole ring through cyclocondensation reactions, followed by functionalization with the cyclopentylcarbamoyl and methylsulfanyl groups. The introduction of the 3,5-dimethoxybenzamide moiety typically involves amide bond formation under controlled acidic or basic conditions. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro studies have indicated that it may possess inhibitory effects on certain enzymes associated with inflammatory responses. Additionally, its ability to interact with specific protein targets has been observed in cell-based assays, suggesting potential applications in treating neurological disorders. These findings align with current trends in drug development aimed at identifying small molecules that can modulate complex biological pathways.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with its target proteins. These studies utilize advanced algorithms to predict binding affinities and identify key interaction points between the molecule and biological targets. Such insights are crucial for optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

The role of computational tools in drug discovery has been increasingly recognized in recent years. By integrating experimental data with computational predictions, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error approaches. The case of N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide exemplifies how computational methods can guide synthetic strategies and pharmacological evaluations.

Future directions for research on this compound include exploring its mechanism of action in detail and assessing its suitability for preclinical studies. Investigating its interactions with cellular components will provide deeper insights into its therapeutic potential. Additionally, studying its metabolic stability and pharmacokinetic properties will be essential for evaluating its suitability for clinical translation.

The development of novel pharmaceutical agents is a dynamic process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide underscores the importance of integrating diverse expertise to advance drug discovery efforts effectively.